Cas no 87731-19-9 (Carbonicacid, methyl octahydro-1-pentalenyl ester)

• Product Name: Carbonicacid, methyl octahydro-1-pentalenyl ester
• CAS No: 87731-19-9
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 733627
• PubChem ID: 15390307
• Update Time: 2024-03-01

Carbonicacid, methyl octahydro-1-pentalenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonicacid, methyl octahydro-1-pentalenyl ester
• 1,2,3,3a,4,5,6,6a-octahydropentalen-1-yl methyl carbonate
• Carbonic acid,methyl octahydro-1-pentalenyl ester
• Carbonicacid,methyloctahydro-1-pentalenylester

• Inchi： 1S/C10H16O3/c1-12-10(11)13-9-6-5-7-3-2-4-8(7)9/h7-9H,2-6H2,1H3
• InChI Key： JYBGMFCPBCGCMQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)OC1C2C(CCC2)CC1

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters